N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide

• IUPAC Name: N-[(5E)-5-[(5-iodofuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C10H7IN2O3S2/c1-5(14)12-13-9(15)7(18-10(13)17)4-6-2-3-8(11)16-6/h2-4H,1H3,(H,12,14)/b7-4+
• InChI Key: XHCCWBOSPWOHTC-QPJJXVBHSA-N
• Canonical SMILES: CC(=O)NN1C(=O)C(=CC2=CC=C(O2)I)SC1=S
• Isomeric SMILES: CC(=O)NN1C(=O)/C(=C\C2=CC=C(O2)I)/SC1=S
• Molecular Formula: C10H7IN2O3S2
• Molecular Weight: 394.2 g/mol

Description

N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide, also known as ITA, is a thiazolidinone derivative that has gained significant attention in scientific research due to its potential applications in the field of medicine. ITA is a synthetic compound that has been synthesized through various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide exerts its pharmacological effects through various mechanisms of action. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the proliferation of cancer cells. N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has also been shown to inhibit the activity of various enzymes involved in the inflammatory response, leading to its anti-inflammatory effects. Additionally, N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has been shown to inhibit the activity of various enzymes involved in the biosynthesis of bacterial and fungal cell walls, leading to its antimicrobial effects.
Biochemical and Physiological Effects
N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has been shown to have various biochemical and physiological effects. It has been shown to modulate the expression of various genes involved in the regulation of cell growth, apoptosis, and inflammation. N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has also been shown to inhibit the activity of various enzymes involved in the biosynthesis of DNA, RNA, and proteins. Additionally, N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has been shown to modulate the activity of various signaling pathways involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized through various methods, making it readily available for research. N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has also been shown to have potent pharmacological effects, making it a suitable candidate for drug development. However, N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide also has some limitations for lab experiments. It has been shown to have low solubility in water, which can make it difficult to administer in vivo. Additionally, N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has been shown to have low stability in the presence of light and air, which can affect its potency.

Future Directions

N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has several potential future directions for research. One future direction is to study its potential use in combination with other anticancer drugs to enhance its efficacy. Another future direction is to study its potential use in the treatment of viral infections, such as COVID-19. Additionally, N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide can be modified to improve its solubility and stability, making it a more potent drug candidate for future drug development.
Conclusion
In conclusion, N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has been synthesized through various methods, and its mechanism of action has been studied extensively. It has been shown to have potent pharmacological effects, making it a suitable candidate for drug development. N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has several potential future directions for research, including its use in combination with other anticancer drugs and its potential use in the treatment of viral infections.

Scientific Research Applications

N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has been studied extensively for its potential applications in the field of medicine. It has been shown to have anticancer, antitumor, antimicrobial, and anti-inflammatory properties. N-{5-[(5-iodo-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetamide has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and liver cancer. It has also been studied for its potential use in the treatment of bacterial and fungal infections.